Cas no 1170823-43-4 (N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1170823-43-4
• MF: C₁₇H₁₅N₅O₃S
• MW: 369.397701501846
• CID: 6022338
• PubChem ID: 27378424
• Update Time: 2025-06-08

N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide
• N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-5-methyl-1,2-oxazole-3-carboxamide
• 1170823-43-4
• AKOS024508925
• N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-5-methyl-1,2-oxazole-3-carboxamide
• F5460-0297
• N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-5-methylisoxazole-3-carboxamide
• VU0643580-1

• Inchi： 1S/C17H15N5O3S/c1-9-6-15(19-16(23)13-7-10(2)25-21-13)22(20-9)17-18-12-5-4-11(24-3)8-14(12)26-17/h4-8H,1-3H3,(H,19,23)
• InChI Key： IQDFJVVEJGVGKM-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CC(C)=NN2C2=NC3=CC=C(OC)C=C3S2)=O)=N1

Computed Properties

• Exact Mass: 369.08956053g/mol
• Monoisotopic Mass: 369.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Additional information on N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide

Comprehensive Analysis of N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide (CAS 1170823-43-4)

The compound N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide (CAS 1170823-43-4) is a heterocyclic organic molecule with a unique structural framework, combining benzothiazole, pyrazole, and oxazole moieties. This intricate architecture makes it a subject of significant interest in medicinal chemistry and drug discovery, particularly for its potential applications in kinase inhibition and targeted therapy. Researchers are increasingly exploring its pharmacokinetic properties and bioavailability, aligning with the growing demand for small-molecule therapeutics in oncology and inflammatory diseases.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies of this compound, aiming to optimize its binding affinity to specific biological targets. The presence of a 6-methoxybenzothiazole group enhances its lipophilicity, while the oxazole carboxamide moiety contributes to hydrogen bonding interactions with protein residues. Such features are critical for drug-likeness and ADMET profiling, topics frequently searched in computational chemistry forums and AI-driven drug design platforms.

The synthesis of CAS 1170823-43-4 involves multi-step organic reactions, including cyclocondensation and amide coupling, which are widely discussed in patent literature. Its crystallographic data and solubility profile have been characterized to support formulation development, a hot topic in pharmaceutical manufacturing. Notably, its thermal stability and photodegradation resistance make it suitable for long-term storage, addressing industry concerns about compound shelf life.

From a market perspective, this compound is often associated with preclinical research tools and high-throughput screening libraries. Its molecular weight (389.42 g/mol) and logP value (~2.8) fall within the desirable range for oral drug candidates, a key consideration in personalized medicine trends. Online searches frequently link CAS 1170823-43-4 to questions about IC50 values against specific protein kinases, reflecting its relevance in signal transduction research.

Environmental and green chemistry aspects of this compound are also gaining traction. Recent life cycle assessments evaluate its biodegradation potential and eco-toxicity, aligning with global sustainability goals. The methoxy group in its structure may influence metabolic pathways, a subject explored in hepatocyte studies and microsomal assays—topics frequently queried in toxicology databases.

Technological advancements in analytical characterization, such as LC-MS and NMR spectroscopy, have enabled precise quantification of this compound in biological matrices. These methods address common search queries about impurity profiling and stability-indicating assays for quality control purposes. Furthermore, its chromatographic behavior under different HPLC conditions is documented in pharmacopeial standards.

In conclusion, N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-5-methyl-1,2-oxazole-3-carboxamide represents a multifunctional scaffold with diverse scientific applications. Its CAS 1170823-43-4 identifier serves as a gateway for researchers investigating molecular docking, lead optimization, and intellectual property landscapes. As precision medicine evolves, this compound continues to inspire innovations in therapeutic agent development.